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Compound of Interest

5,5-Dimethyl-2-
Compound Name:
oxocyclohexanecarbaldehyde

CAS No.: 77630-11-6

Cat. No.: B3025516

Get Quote

Executive Summary

This guide provides a technical analysis comparing 5,5-Dimethyl-2-
oxocyclohexanecarbaldehyde (Compound A) and Acetylacetone (Compound B). While both
serve as

-dicarbonyl synthons in organic synthesis, their reactivity profiles diverge significantly due to
cyclic constraints, electronic asymmetry, and the presence of a highly reactive formyl group in
Compound A.

This document is designed to assist medicinal chemists in selecting the appropriate building
block for heterocycle construction, specifically distinguishing between the formation of fused
tetrahydroindazoles (via Compound A) and monocyclic pyrazoles (via Compound B).

Structural & Electronic Profile

The fundamental difference lies in the topology and functional group identity. Compound Ais a
cyclic
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-keto aldehyde, whereas Compound B is an acyclic

-diketone.

5,5-Dimethyl-2-

Feature oxocyclohexanecarbaldeh  Acetylacetone (acac) (B)
yde (A)

CAS 77630-11-6 123-54-6

Structure Cyclic (Cyclohexane ring) Acyclic (Pentane chain)

Functional Groups Ketone + Aldehyde (Exocyclic)  Ketone + Ketone (Symmetric)

Acidity (
~5.8 — 6.2 (High Acidity) 8.95 (Moderate Acidity)

)

- Dominant (Stabilized by fixed Equilibrium (Solvent

Enol Stability )
s-Cis geometry) dependent)

Electrophilicity High (Aldehyde > Ketone) Moderate (Ketone)
Unsymmetrical ( Symmetrical (

Symmetry
) in enol)

1.1 Tautomeric Equilibria

Compound A exists predominantly as the hydroxymethylene tautomer due to the relief of dipole
repulsion and favorable intramolecular H-bonding, which is geometrically constrained by the
ring. Acetylacetone exists in a dynamic equilibrium between the diketo and enol forms.
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Compound B: Acyclic Freedom
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Compound A: Cyclic Constraints
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Figure 1: Tautomeric preferences. Compound A is chemically "locked" in its enol-like reactive
state compared to Acetylacetone.

Reactivity Analysis: Electrophilicity & Nucleophilicity[1]
2.1 The "Aldehyde Advantage™

The exocyclic formyl group in Compound A renders it significantly more electrophilic than
Acetylacetone.

» Kinetic Control: Nucleophiles (amines, hydrazines) attack the formyl carbon of Compound A
orders of magnitude faster than the ketone carbonyls of Acetylacetone.

e Regiocontrol: In Acetylacetone, both carbonyls are equivalent. In Compound A, the aldehyde
directs the initial attack, allowing for predictable regiochemistry when using substituted
dinucleophiles.

2.2 Knoevenagel & Condensation Potential

e Compound A: Acts primarily as a C1-Electrophile. The aldehyde group condenses rapidly
with active methylene compounds. Conversely, the C1 position (between carbonyls) is highly
acidic, making it a potent nucleophile for alkylation, though the aldehyde reactivity often
dominates.
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e Compound B: Acts as a C3-Nucleophile. The central methylene (C3) is the standard site for
alkylation or Knoevenagel condensation with external aldehydes.

Case Study: Heterocycle Synthesis

This is the most critical application for drug discovery. The choice of reagent dictates the
scaffold topology.

3.1 Reaction with Hydrazines[1][2][3][4][5]

o From Acetylacetone: Yields 3,5-Dimethylpyrazole.[6] A monocyclic, planar aromatic system.

e From Compound A: Yields Tetrahydroindazole. A fused 6,5-bicyclic system.[7][8] This
scaffold is crucial for conformationally restricted bioisosteres of indazoles.

3.2 Mechanism & Regioselectivity

When reacting with a substituted hydrazine (

):

o Acetylacetone: Formation of 1-substituted-3,5-dimethylpyrazole. Due to symmetry, no
regioisomers are formed regarding the methyl groups.

o Compound A: The unsubstituted nitrogen (

) typically attacks the most electrophilic aldehyde first. However, steric bulk on the hydrazine
can invert this. This leads to distinct 1-substituted vs. 2-substituted tetrahydroindazoles.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.youtube.com/watch?v=YL9nMwjlrw4
https://www.organic-chemistry.org/synthesis/C1N/hydrazines.shtm
https://pmc.ncbi.nlm.nih.gov/articles/PMC6548516/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/19%3A_Aldehydes_and_Ketones-_Nucleophilic_Addition_Reactions/19.09%3A_Nucleophilic_Addition_of_Hydrazine_-_The_Wolff-Kishner_Reaction
https://orgosolver.com/reaction-library/aldehydes-and-ketones/wolff-kishner-reduction
https://www.researchgate.net/publication/350148521_New_Reaction_Products_of_Acetylacetone_with_Semicarbazide_Derivatives
https://pubchem.ncbi.nlm.nih.gov/compound/5_5-dimethyl-3-oxocyclohexene-1-carbaldehyde
https://pmc.ncbi.nlm.nih.gov/articles/PMC6270269/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025516?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing
Hydrazine (NH2-NH2)

Compound A Acetylacetone
(Cyclic Keto-Aldehyde) (Acyclic Diketone)

Fast Attack at CHO

Intermediate: Intermediate:
Hydrazone at Aldehyde Mono-hydrazone

yclization (-H20) yclization (-H20)

Attack at C=0

Product A: Product B:

4,5,6,7-Tetrahydroindazole 3,5-Dimethylpyrazole
(Fused Bicyclic) (Monocyclic)

Click to download full resolution via product page

Figure 2: Divergent synthesis pathways. Compound A yields fused bicyclic systems;
Acetylacetone yields monocycles.

Experimental Protocols
Protocol A: Synthesis of 5,5-Dimethyl-4,5,6,7-tetrahydro-2H-
indazole (Fused System)

Rationale: This protocol exploits the high electrophilicity of the formyl group in Compound A.
Acid catalysis is minimized to prevent polymerization of the sensitive aldehyde.

e Preparation: Dissolve 5,5-dimethyl-2-oxocyclohexanecarbaldehyde (10 mmol, 1.54 g) in
Ethanol (20 mL).

» Addition: Cool the solution to 0°C. Add Hydrazine Hydrate (11 mmol, 0.55 mL) dropwise over
10 minutes. Note: Exothermic reaction due to aldehyde reactivity.

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b3025516/docs?utm_src=pdf-body-img#comparative-reactivity-guide-5-5-dimethyl-2-oxocyclohexanecarbaldehyde-vs-acetylacetone
https://www.benchchem.com/product/b3025516/docs?utm_src=pdf-body#comparative-reactivity-guide-5-5-dimethyl-2-oxocyclohexanecarbaldehyde-vs-acetylacetone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025516?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

o Reflux: Allow to warm to room temperature, then reflux for 2 hours. Monitor by TLC
(EtOAc:Hexane 1:1).

e Workup: Concentrate under reduced pressure. The residue will likely solidify.[9] Recrystallize
from Ethanol/Water.

o Validation:

NMR should show the disappearance of the aldehyde proton (~9-10 ppm) and the
appearance of the pyrazole C-H singlet (~7.3 ppm).

Protocol B: Synthesis of 3,5-Dimethylpyrazole (Monocyclic
System)

Rationale: Acetylacetone is less reactive than Compound A; slightly more vigorous conditions
or acid catalysis ensures complete conversion.

» Preparation: Dissolve Acetylacetone (10 mmol, 1.00 g) in Ethanol (20 mL).
¢ Addition: Add Hydrazine Hydrate (12 mmol, 0.60 mL) dropwise at room temperature.

o Reaction: Stir at room temperature for 1 hour. The reaction is often spontaneous and
exothermic. If precipitation does not occur, reflux for 30 minutes.

o Workup: Remove solvent in vacuo. Recrystallize the solid from water or ether/petroleum
ether.

Validation: Melting point 107-108°C.

Selection Guide: When to Use Which?
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Application Goal

Recommended Reagent

Reason

Fused Ring Systems

Compound A

Creates the 4,5,6,7-
tetrahydroindazole core found
in many anti-inflammatory and

CNS-active agents.

Simple Pyrazole Linker

Acetylacetone

Forms a standard 3,5-
dimethylpyrazole unit;

inexpensive and robust.

Regioselective Substitution

Compound A

The electronic difference
between the aldehyde and
ketone allows for controlled

placement of N-substituents.

Metal Chelation

Acetylacetone

Forms stable

complexes; Compound Ais a
poorer chelator due to steric
bulk of the ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b3025516/docs#comparative-reactivity-
guide-5-5-dimethyl-2-oxocyclohexanecarbaldehyde-vs-acetylacetone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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